Cas no 77709-02-5 (4,6-diaminopyrimidine hemisulfate, monohydrate)

4,6-diaminopyrimidine hemisulfate, monohydrate structure
77709-02-5 structure
Product Name:4,6-diaminopyrimidine hemisulfate, monohydrate
CAS No:77709-02-5
MF:C4H8N4O4S
MW:208.195718765259
CID:860565
Update Time:2024-02-05

4,6-diaminopyrimidine hemisulfate, monohydrate Chemical and Physical Properties

Names and Identifiers

    • 4,6-diaminopyrimidine hemisulfate, monohydrate
    • pyrimidine-4,6-diamine hydrate
    • Pyrimidine-4,6-diammonium hydrogen sulphate (1:2)
    • 4,6-DIAMINOPYRIMIDINE HEMISULFATE, MONOHYDRATE, 98
    • 4,6-DIAMINOPYRIMIDINE HEMISULFATE MONO- HYDRATE 98%
    • 4,6-Pyrimidinediamine hemisulfate
    • pyrimidine-4,6-diyldiamine,hemisulfate,hydrate
    • 4,6-DIAMINOPYRIMIDINE HEMISULFATE, MONOHYDRATE, 98 ISO 9001:2015 REACH
    • MDL: MFCD00149655
    • Inchi: 1S/C4H6N4.H2O4S/c5-3-1-4(6)8-2-7-3;1-5(2,3)4/h1-2H,(H4,5,6,7,8);(H2,1,2,3,4)
    • InChI Key: KVQQUKZVGBKTLQ-UHFFFAOYSA-N
    • SMILES: NC1=NC=NC(N)=C1.S(O)(O)(=O)=O

Computed Properties

  • Exact Mass: 110.059246
  • Monoisotopic Mass: 110.059246
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 66.4
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 9
  • XLogP3: 3
  • Topological Polar Surface Area: 78.8

Experimental Properties

  • Color/Form: Not available
  • Density: 1.368
  • Melting Point: 243 °C
  • Boiling Point: 364°C at 760 mmHg
  • Flash Point: 201.5°C
  • Solubility: Not available

4,6-diaminopyrimidine hemisulfate, monohydrate Security Information

  • Safety Term:S24/25

4,6-diaminopyrimidine hemisulfate, monohydrate Pricemore >>

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